Cas no 2210144-25-3 (N-({[3,3'-bipyridine]-5-yl}methyl)-4-[(1H-imidazol-1-yl)methyl]benzamide)

• Product Name: N-({[3,3'-bipyridine]-5-yl}methyl)-4-[(1H-imidazol-1-yl)methyl]benzamide
• CAS No: 2210144-25-3
• MF: C₂₂H₁₉N₅O
• MW: 369.419163942337
• CID: 5339220
• Update Time: 2025-10-28

N-({[3,3'-bipyridine]-5-yl}methyl)-4-[(1H-imidazol-1-yl)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 4-((1H-imidazol-1-yl)methyl)-N-([3,3'-bipyridin]-5-ylmethyl)benzamide
• 4-(imidazol-1-ylmethyl)-N-[(5-pyridin-3-ylpyridin-3-yl)methyl]benzamide
• N-({[3,3'-bipyridine]-5-yl}methyl)-4-[(1H-imidazol-1-yl)methyl]benzamide

• Inchi： 1S/C22H19N5O/c28-22(19-5-3-17(4-6-19)15-27-9-8-24-16-27)26-12-18-10-21(14-25-11-18)20-2-1-7-23-13-20/h1-11,13-14,16H,12,15H2,(H,26,28)
• InChI Key： JFNAENKDLUSAKC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)CN1C=NC=C1)NCC1C=NC=C(C2C=NC=CC=2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 493
• XLogP3: 1.9
• Topological Polar Surface Area: 72.7

Additional information on N-({[3,3'-bipyridine]-5-yl}methyl)-4-[(1H-imidazol-1-yl)methyl]benzamide

Comprehensive Overview of N-({[3,3'-bipyridine]-5-yl}methyl)-4-[(1H-imidazol-1-yl)methyl]benzamide (CAS No. 2210144-25-3)

N-({[3,3'-bipyridine]-5-yl}methyl)-4-[(1H-imidazol-1-yl)methyl]benzamide (CAS No. 2210144-25-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound combines a bipyridine scaffold with an imidazole and benzamide moiety, making it a versatile candidate for drug discovery and material science applications. Researchers are particularly interested in its role as a potential kinase inhibitor or ligand for metal coordination, given its ability to form stable complexes with transition metals.

The molecular structure of N-({[3,3'-bipyridine]-5-yl}methyl)-4-[(1H-imidazol-1-yl)methyl]benzamide features a 3,3'-bipyridine core, which is known for its electron-accepting properties and ability to participate in π-π stacking interactions. The presence of the imidazole ring adds a basic nitrogen site, enhancing its potential for hydrogen bonding and coordination chemistry. Meanwhile, the benzamide group contributes to the compound's solubility and bioavailability, making it a promising candidate for medicinal chemistry applications. Recent studies have explored its use in targeted cancer therapies and neurodegenerative disease research, aligning with current trends in precision medicine.

One of the most frequently searched questions about N-({[3,3'-bipyridine]-5-yl}methyl)-4-[(1H-imidazol-1-yl)methyl]benzamide revolves around its synthesis and purification methods. Researchers often seek optimized protocols for its preparation, given the complexity of its structure. Common synthetic routes involve multi-step reactions, including amide coupling and nucleophilic substitution, with careful attention to protecting group strategies. The compound's CAS No. 2210144-25-3 serves as a critical identifier for sourcing high-purity samples from reputable suppliers, ensuring reproducibility in experimental settings.

In the context of drug discovery, N-({[3,3'-bipyridine]-5-yl}methyl)-4-[(1H-imidazol-1-yl)methyl]benzamide has been investigated for its potential to modulate protein-protein interactions and enzyme activity. Its bipyridine moiety is particularly attractive for designing small-molecule inhibitors, as it can mimic natural cofactors or disrupt binding sites. Recent publications have highlighted its utility in fragment-based drug design, where its modular structure allows for rapid optimization of pharmacokinetic properties. This aligns with the growing demand for AI-driven drug discovery tools, which leverage computational models to predict compound efficacy.

The material science community has also shown interest in N-({[3,3'-bipyridine]-5-yl}methyl)-4-[(1H-imidazol-1-yl)methyl]benzamide, particularly for its potential in supramolecular chemistry and metal-organic frameworks (MOFs). Its ability to act as a bridging ligand makes it valuable for constructing porous materials with applications in gas storage, catalysis, and sensing. Researchers are exploring its use in luminescent materials, where its aromatic systems can facilitate energy transfer processes. These applications resonate with the increasing focus on sustainable technologies and green chemistry initiatives.

From a market perspective, the demand for N-({[3,3'-bipyridine]-5-yl}methyl)-4-[(1H-imidazol-1-yl)methyl]benzamide is driven by academic and industrial research sectors. Suppliers often highlight its high purity grade and batch-to-batch consistency as key selling points, catering to the stringent requirements of pharmaceutical development. The compound's CAS No. 2210144-25-3 is frequently used in procurement databases to ensure accurate sourcing. As the biotech industry continues to expand, compounds like this are expected to play a pivotal role in advancing personalized medicine and therapeutic innovations.

In summary, N-({[3,3'-bipyridine]-5-yl}methyl)-4-[(1H-imidazol-1-yl)methyl]benzamide (CAS No. 2210144-25-3) represents a multifaceted compound with broad applicability in drug development, material science, and catalysis. Its unique structural attributes and compatibility with modern computational chemistry tools make it a valuable asset for researchers tackling some of today's most pressing scientific challenges. As interest in targeted therapies and functional materials grows, this compound is poised to remain a key player in cutting-edge research endeavors.